N-(cyclohexylmethyl)-N-(3-isopropoxypropyl)amine

• Molecular Formula: C13H27NO
• Molecular Weight: 213.36 g/mol
• IUPAC Name: N-(cyclohexylmethyl)-3-propan-2-yloxypropan-1-amine
• InChI: InChI=1S/C13H27NO/c1-12(2)15-10-6-9-14-11-13-7-4-3-5-8-13/h12-14H,3-11H2,1-2H3
• InChI Key: VXKGLEHOJVOYBL-UHFFFAOYSA-N
• SMILES: CC(C)OCCCNCC1CCCCC1

Description

N-(cyclohexylmethyl)-N-(3-isopropoxypropyl)amine, commonly known as CX-614, is a potent ampakine compound that has been extensively studied for its potential use in treating neurological disorders. Ampakines are a class of compounds that enhance the activity of AMPA receptors in the brain, which are involved in the regulation of synaptic plasticity and memory formation. CX-614 has been shown to have a range of effects on the brain, including improving memory, enhancing cognitive function, and increasing neuronal plasticity.

Mechanism of Action

CX-614 works by enhancing the activity of AMPA receptors in the brain. AMPA receptors are involved in the regulation of synaptic plasticity and memory formation. By increasing the activity of these receptors, CX-614 enhances the formation and consolidation of memories, as well as improving cognitive function.
Biochemical and Physiological Effects:
CX-614 has been shown to have a range of biochemical and physiological effects on the brain. It increases the activity of AMPA receptors, which leads to an increase in the release of neurotransmitters such as glutamate. This increase in neurotransmitter release enhances synaptic transmission and neuronal plasticity in the brain. CX-614 has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

CX-614 has several advantages for use in lab experiments. It is a potent and selective ampakine that can be used to enhance the activity of AMPA receptors in the brain. It has been extensively studied and has a well-established mechanism of action. However, there are also some limitations to the use of CX-614 in lab experiments. It is a complex molecule that requires specialized equipment and expertise to synthesize. It is also relatively expensive compared to other compounds that can be used to enhance neuronal plasticity.

Future Directions

There are several future directions for the study of CX-614. One area of research is the development of more potent and selective ampakine compounds that can be used to enhance the activity of specific subtypes of AMPA receptors in the brain. Another area of research is the use of CX-614 in combination with other compounds to enhance its therapeutic effects. Finally, there is a need for further research into the long-term effects of CX-614 on the brain, including its potential for neurotoxicity and tolerance.

Synthesis Methods

The synthesis of CX-614 involves a multi-step process that starts with the reaction of cyclohexylmethylamine with 3-isopropoxypropyl chloride to form the intermediate N-(cyclohexylmethyl)-3-isopropoxypropylamine. This intermediate is then reacted with 4-chlorobutyryl chloride to form the final product, CX-614. The synthesis of CX-614 is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

CX-614 has been extensively studied for its potential use in treating neurological disorders. It has been shown to improve memory and cognitive function in animal models of Alzheimer's disease, schizophrenia, and traumatic brain injury. CX-614 has also been shown to increase neuronal plasticity and enhance synaptic transmission in the brain. These effects make CX-614 a promising candidate for the treatment of a range of neurological disorders.